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Compound of Interest

Compound Name: 1,1-Difluoro-2-vinylcyclopropane

Cat. No.: B1330364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 1,1-difluoro-2-
vinylcyclopropane, a molecule of interest in materials science and organic synthesis. The

document compiles available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, alongside detailed experimental protocols and a workflow for

spectroscopic analysis.

Spectroscopic Data Summary
The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, ¹⁹F NMR,

and Mass Spectrometry for 1,1-difluoro-2-vinylcyclopropane.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

5.51 ddd 17.0, 10.3, 8.6 =CH-

5.23 d 17.0 =CH₂ (trans)

5.08 d 10.3 =CH₂ (cis)

2.11 m - CH

1.54 ddd
11.5, 8.1, 4.0

(geminal)
CH₂ (one H)

1.09 ddd 8.1, 8.1, 4.0 (geminal) CH₂ (one H)

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

134.4 =CH-

117.2 =CH₂

113.4 (t, J=293 Hz) CF₂

34.3 (t, J=10 Hz) CH

20.2 (t, J=10 Hz) CH₂

Table 3: ¹⁹F NMR Spectroscopic Data

Chemical Shift (δ) ppm Multiplicity

-125.6 d (J=154 Hz)

-148.9 d (J=154 Hz)

Table 4: Mass Spectrometry (MS) Data[1]
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Mass-to-Charge (m/z) Relative Intensity Assignment

104 High Molecular Ion [M]⁺

53 Medium Fragment

39 Top Peak Fragment

Infrared (IR) Spectroscopy: A vapor phase IR spectrum is available for 1,1-difluoro-2-
vinylcyclopropane.[1] Key expected absorptions would include C-H stretching from the vinyl

and cyclopropyl groups, C=C stretching from the vinyl group, and C-F stretching vibrations.

Experimental Workflow
The general workflow for the spectroscopic characterization of a small molecule like 1,1-
difluoro-2-vinylcyclopropane is outlined below.

Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

1,1-Difluoro-2-vinylcyclopropane
Dissolve in

Deuterated Solvent (e.g., CDCl₃)

Mass SpectrometryDirect Inlet

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

IR Spectroscopy Process Spectra
(FT, Phasing, Baseline Correction)

Interpret Data
(Assign Peaks, Determine Structure) Generate Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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